![molecular formula C8H6BrN3O2 B12963062 6-Amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid](/img/structure/B12963062.png)
6-Amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
6-Amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. These compounds are known for their valuable applications in organic synthesis and pharmaceutical chemistry due to their unique structural characteristics .
Preparation Methods
The synthesis of 6-Amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid can be achieved through various synthetic routes. One common method involves the condensation of 2-aminopyridine with appropriate brominated intermediates under specific reaction conditions . Industrial production methods often utilize continuous flow systems to ensure efficient and scalable synthesis .
Chemical Reactions Analysis
6-Amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized using metal-free oxidation strategies.
Reduction: Reduction reactions can be performed using common reducing agents.
Substitution: Substitution reactions, particularly involving the bromine atom, are common.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
6-Amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 6-Amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, in antimicrobial applications, it may inhibit key enzymes or disrupt cellular processes essential for the survival of microorganisms .
Comparison with Similar Compounds
Similar compounds to 6-Amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid include other imidazo[1,2-a]pyridine derivatives such as:
These compounds share structural similarities but may differ in their specific functional groups and resulting properties
Properties
Molecular Formula |
C8H6BrN3O2 |
|---|---|
Molecular Weight |
256.06 g/mol |
IUPAC Name |
6-amino-8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid |
InChI |
InChI=1S/C8H6BrN3O2/c9-5-1-4(10)2-12-3-6(8(13)14)11-7(5)12/h1-3H,10H2,(H,13,14) |
InChI Key |
QKTOJRWGICGUQZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C2=NC(=CN2C=C1N)C(=O)O)Br |
Origin of Product |
United States |
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![3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B12963057.png)
